![molecular formula C7H13N3S B1595370 4-ethyl-5-isopropyl-4H-1,2,4-triazole-3-thiol CAS No. 66921-11-7](/img/structure/B1595370.png)
4-ethyl-5-isopropyl-4H-1,2,4-triazole-3-thiol
Overview
Description
1,2,4-Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring . They are known for their multidirectional biological activity and have been the subject of extensive research .
Synthesis Analysis
1,2,4-Triazoles can be synthesized through several methods. One common method involves the alkylation of 3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thiones .Molecular Structure Analysis
The molecular structure of 1,2,4-triazoles consists of a five-membered ring with three nitrogen atoms and two carbon atoms .Chemical Reactions Analysis
1,2,4-Triazoles can undergo a variety of chemical reactions due to the presence of multiple reactive sites in their structure .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazoles can vary widely depending on their specific structure. For example, 4-Methyl-4H-1,2,4-triazole-3-thiol, a related compound, is a solid with a melting point of 165-169 °C and is soluble in acetone .Scientific Research Applications
Pharmaceutical Research
This compound, with the CAS number 66921-11-7, is being explored for its potential pharmaceutical applications due to its structural similarity to other triazole derivatives that exhibit therapeutic properties . Its unique molecular structure could be pivotal in the synthesis of new drugs with antimicrobial and antioxidant activities, as suggested by studies on similar triazole-thiol derivatives .
Analytical Chemistry
The compound’s potential in analytical chemistry lies in its use as a reagent or a probe. For instance, it could be used in the design of surface-enhanced Raman scattering (SERS) based probes for fast and accurate detection of DNA markers .
Mechanism of Action
Target of Action
It is known that 1h-1,2,4-triazole-3-thiol, a related compound, is a mercapto-substituted 1,2,4-triazole ligand . It exhibits tautomerism in solution and forms novel luminescent polymers with cadmium (II) salts .
Mode of Action
1h-1,2,4-triazole-3-thiol, a similar compound, undergoes regioselective s-alkylation to form a series of s-substituted derivatives . This suggests that 4-ethyl-5-isopropyl-4H-1,2,4-triazole-3-thiol may interact with its targets through a similar mechanism.
Biochemical Pathways
Related compounds such as 1h-1,2,4-triazole-3-thiol have been used in studies to design surface-enhanced raman scattering-based probes for fast and accurate detection of dna markers , suggesting potential involvement in nucleic acid interactions.
Pharmacokinetics
The solubility of a related compound, 1h-1,2,4-triazole-3-thiol, in water is 50 g/l , which may suggest good bioavailability.
Result of Action
Related compounds have shown antibacterial activity , suggesting potential antimicrobial effects.
Safety and Hazards
Future Directions
The ongoing development of drug resistance in bacteria has led to an increased interest in the development of new antibacterial agents, including 1,2,4-triazoles . Future research will likely focus on the design and development of novel antibacterial agents incorporating 1,2,4-triazole to deal with the escalating problems of microbial resistance .
properties
IUPAC Name |
4-ethyl-3-propan-2-yl-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3S/c1-4-10-6(5(2)3)8-9-7(10)11/h5H,4H2,1-3H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COUIQWQZEOIERG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=S)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60357648 | |
Record name | 4-ethyl-5-isopropyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60357648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-5-isopropyl-4H-1,2,4-triazole-3-thiol | |
CAS RN |
66921-11-7 | |
Record name | 4-ethyl-5-isopropyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60357648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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